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Compound of Interest

Compound Name: 3-Chloro-1-methoxyheptane

Cat. No.: B15467044 Get Quote

Researchers, scientists, and drug development professionals may find a significant gap in the

scientific literature concerning the discovery, history, and detailed experimental protocols for 3-
Chloro-1-methoxyheptane. Despite its clear chemical structure and identification in chemical

databases, a comprehensive search of public scientific records, including journals, patents, and

technical data repositories, reveals a notable absence of in-depth information regarding this

specific compound.

Currently, available information is limited to basic chemical identifiers and computed properties.

3-Chloro-1-methoxyheptane is registered under the CAS number 53970-69-7 and has the

molecular formula C8H17ClO.[1] Public databases, such as PubChem, provide computed data

on its molecular weight, structure, and other physicochemical properties. However, these

resources lack any curated experimental data, historical accounts of its synthesis, or

descriptions of its biological activity.

The absence of dedicated research articles or patents suggests that 3-Chloro-1-
methoxyheptane has not been a compound of significant scientific or commercial interest to

date. General synthetic methods for chloro-methoxy alkanes exist, but no specific experimental

protocols for the preparation and purification of 3-Chloro-1-methoxyheptane could be

retrieved from the available literature. Consequently, information regarding its discovery, the

individuals or institutions involved, and the timeline of its first synthesis remains unknown.

Furthermore, the core requirements for a detailed technical guide, including experimental

methodologies, quantitative data from empirical studies, and any associated signaling
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pathways or biological interactions, cannot be fulfilled due to the dearth of primary research on

this molecule.

Physicochemical Properties (Computed)
While experimentally determined data is unavailable, the following table summarizes the

computed physicochemical properties of 3-Chloro-1-methoxyheptane as found in public

chemical databases. It is crucial to note that these are theoretical values and may not reflect

experimentally verified measurements.

Property Value Source

Molecular Formula C8H17ClO PubChem[1]

IUPAC Name 3-chloro-1-methoxyheptane PubChem[1]

CAS Number 53970-69-7 PubChem[1]

Molecular Weight 164.67 g/mol PubChem[1]

Conclusion
In summary, 3-Chloro-1-methoxyheptane remains an enigmatic compound within the

scientific landscape. There is no available information to construct a historical narrative of its

discovery or to provide detailed, validated experimental protocols for its synthesis and

characterization. The lack of published research also means there are no known signaling

pathways or specific biological activities associated with it. For researchers and professionals

in drug development, this compound represents a blank slate, with its potential properties and

applications yet to be explored and documented in the scientific literature. Any party interested

in this compound would likely need to undertake foundational research to establish its

synthesis, purification, and characterization from first principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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